Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl propyl phosphate

• IUPAC Name: sodium;[(2R)-2,3-di(hexadecanoyloxy)propyl] propyl phosphate
• InChI: InChI=1S/C38H75O8P.Na/c1-4-7-9-11-13-15-17-19-21-23-25-27-29-31-37(39)43-34-36(35-45-47(41,42)44-33-6-3)46-38(40)32-30-28-26-24-22-20-18-16-14-12-10-8-5-2;/h36H,4-35H2,1-3H3,(H,41,42);/q;+1/p-1/t36-;/m1./s1
• InChI Key: SKVWIBXHTOHOAB-SKRAEFHRSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCCC)OC(=O)CCCCCCCCCCCCCCC.[Na+]
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCCC)OC(=O)CCCCCCCCCCCCCCC.[Na+]
• Molecular Formula: C38H74NaO8P
• DSSTOX Substance ID: DTXSID70677026
• Molecular Weight: 713.0 g/mol
• CAS No.: 92609-91-1

Description

Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl propyl phosphate is a complex organic compound with significant applications in various scientific fields. This compound is characterized by its unique structure, which includes two hexadecanoyloxy groups attached to a propyl phosphate backbone.

Preparation Methods

The synthesis of Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl propyl phosphate typically involves the esterification of glycerol with hexadecanoic acid, followed by phosphorylation. The reaction conditions often require the use of catalysts and specific temperature controls to ensure the desired product is obtained. Industrial production methods may involve large-scale esterification and phosphorylation processes, utilizing advanced equipment to maintain the purity and yield of the compound .

Chemical Reactions Analysis

Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl propyl phosphate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can modify the phosphate group, potentially converting it into different functional groups.

Substitution: The hexadecanoyloxy groups can be substituted with other fatty acid chains, altering the compound’s properties.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed depend on the specific reagents and conditions used .

Scientific Research Applications

Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl propyl phosphate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a model compound for studying esterification and phosphorylation reactions.

Biology: This compound is utilized in the development of lipid-based drug delivery systems, enhancing the bioavailability and stability of therapeutic agents.

Medicine: It plays a role in the formulation of liposomal drugs and other pharmaceutical preparations.

Industry: this compound is employed in the production of biomaterials and nanotechnology applications, where its unique properties are leveraged to create advanced materials.

Mechanism of Action

The mechanism of action of Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl propyl phosphate involves its interaction with cellular membranes. The compound integrates into lipid bilayers, altering membrane fluidity and permeability. This integration can affect various cellular processes, including signal transduction and membrane transport. The molecular targets and pathways involved are primarily related to lipid metabolism and membrane dynamics .

Comparison with Similar Compounds

Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl propyl phosphate can be compared with other similar compounds, such as:

1,2-Dipalmitoyl-sn-glycero-3-phosphorylglycerol sodium salt (DPPG): Both compounds have similar fatty acid chains, but DPPG has a different phosphate group arrangement.

Sodium (2R)-3-(hexadecanoyloxy)-2-{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}propyl hydrogen phosphate: This compound has a similar structure but includes an additional unsaturated fatty acid chain.

The uniqueness of this compound lies in its specific combination of fatty acid chains and phosphate group, which confer distinct physicochemical properties and biological activities.